Cas no 61361-12-4 ( )

• Product Name: &nbsp
• CAS No: 61361-12-4
• MF: C₁₈H₂₀Br₂N₂O₂
• MW: 456.17160320282
• CID: 954361
• PubChem ID: 317365
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,5-bis(4-bromophenyl)-1,5-diazocane-3,7-diol
• 1,5-bis-(4-bromo-phenyl)-[1,5]diazocane-3,7-diol
• 3,7-Dihydroxy-1,5-bis-(p-bromphenyl)-octahydro-1,5-diazocin
• AC1L7VTZ
• NSC248959
• NSC-248959
• 61361-12-4
• DTXSID70312021
•  

• Inchi： 1S/C18H20Br2N2O2/c19-13-1-5-15(6-2-13)21-9-17(23)11-22(12-18(24)10-21)16-7-3-14(20)4-8-16/h1-8,17-18,23-24H,9-12H2
• InChI Key： KGSKMDMDVJISLR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CC(CN(C2C=CC(=CC=2)Br)CC(C1)O)O

Computed Properties

• Exact Mass: 453.9892
• Monoisotopic Mass: 453.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.636
• Boiling Point: 578.6°C at 760 mmHg
• Flash Point: 303.7°C
• Refractive Index: 1.654
• PSA: 46.94
• LogP: 3.39000